2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine
Catalog No.
S7748931
CAS No.
M.F
C14H15NO2S
M. Wt
261.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine](/img/structure-2d/800/S7748931.png)
Content Navigation
Product Name
2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine
IUPAC Name
2-[(3,4-dimethylphenyl)methylsulfonyl]pyridine
Molecular Formula
C14H15NO2S
Molecular Weight
261.34 g/mol
InChI
InChI=1S/C14H15NO2S/c1-11-6-7-13(9-12(11)2)10-18(16,17)14-5-3-4-8-15-14/h3-9H,10H2,1-2H3
InChI Key
WIWZBLGPSVXDMZ-UHFFFAOYSA-N
SMILES
CC1=C(C=C(C=C1)CS(=O)(=O)C2=CC=CC=N2)C
Canonical SMILES
CC1=C(C=C(C=C1)CS(=O)(=O)C2=CC=CC=N2)C
2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine is a chemical compound with a molecular formula of C16H18NO2S. It is a small molecule antagonist that targets dopamine receptor D2 (DRD2) and has been studied for its potential applications in various fields of research and industry. The compound was first synthesized and characterized by researchers at SmithKline Beecham Pharmaceuticals in the late 1990s, and its structure was confirmed by X-ray crystallography.
2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine is a white, crystalline powder that is insoluble in water but soluble in organic solvents such as methanol and ethanol. Its melting point is 167-169 °C, and it has a molecular weight of 298.39 g/mol. The compound is stable under normal conditions but can be decomposed by strong acids or bases.
The synthesis of 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine involves the reaction of pyridine-2-sulfonyl chloride with 3,4-dimethylbenzylamine in the presence of a base such as triethylamine. The compound can be characterized by various methods including NMR spectroscopy, IR spectroscopy, and X-ray crystallography.
Various analytical methods have been used to analyze 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). These methods are used to determine the purity, identity, and concentration of the compound.
2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine has been shown to be a potent antagonist of dopamine receptor D2 (DRD2), which is a key target for the treatment of several neurological and psychiatric disorders such as schizophrenia and Parkinson's disease. The compound has also been shown to bind to other receptors such as serotonin 5-HT2C and α1-adrenergic receptors. In vitro studies have shown that the compound inhibits the growth of cancer cells, and has anti-inflammatory and anti-allergic properties.
In preclinical studies, 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine has been found to be well-tolerated in animals. However, potential toxicities and safety concerns should be investigated in further studies before the compound can be considered for clinical trials in humans.
2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine has potential applications in various fields of research and industry, including neuroscience, oncology, and drug discovery. The compound can be used as a tool compound to study the role of dopamine receptors in various physiological and pathological conditions. It can also be used as a lead compound for the development of novel therapies for neurological and psychiatric disorders.
Research on 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine is ongoing, and several studies have been conducted to investigate its potential applications in various fields of research and industry. Recent studies have focused on the development of novel derivatives of the compound with improved potency and selectivity for dopamine receptors.
The potential implications of 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine in various fields of research and industry are vast. The compound can be used as a tool compound to study the role of dopamine receptors in various neurological and psychiatric disorders. It can also be used as a lead compound for the development of novel therapies for these disorders and for the treatment of cancer. The compound may also have applications in drug discovery, as it can be used as a starting point to design and synthesize novel compounds with improved potency and selectivity for dopamine receptors.
Limitations:
Despite its potential applications, there are several limitations to the use of 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine. The compound has not been extensively studied in humans, and potential toxicities and safety concerns should be investigated in further studies before the compound can be considered for clinical trials. Additionally, the compound's selectivity for dopamine receptors must be optimized to avoid off-target effects.
Future research on 2-[(3,4-Dimethylphenyl)methylsulfonyl]pyridine should focus on several areas. Firstly, the compound's potential applications in drug discovery should be investigated further to identify novel compounds with improved selectivity and potency for dopamine receptors. Secondly, the compound's safety and toxicities should be investigated in further studies to ensure its safety for use in humans. Thirdly, the compound's potential applications in cancer therapy and other disease areas should be explored further. Finally, the compound's mechanisms of action and interactions with other molecules should be investigated in greater detail to further understand its biological effects.
XLogP3
2.6
Hydrogen Bond Acceptor Count
3
Exact Mass
261.08234989 g/mol
Monoisotopic Mass
261.08234989 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:444811-29-4
Molecular Formula:C28H44O7
Molecular Weight:492.6 g/mol
Availability:
In Stock
